Betamethasone 21-propionate
Betamethasone 21-propionate
Brand Name:
Vulcanchem
CAS No.:
75883-07-7
VCID:
VC0190666
InChI:
InChI=1S/C25H33FO6/c1-5-21(30)32-13-20(29)25(31)14(2)10-18-17-7-6-15-11-16(27)8-9-22(15,3)24(17,26)19(28)12-23(18,25)4/h8-9,11,14,17-19,28,31H,5-7,10,12-13H2,1-4H3/t14-,17-,18-,19-,22-,23-,24-,25-/m0/s1
SMILES:
CCC(=O)OCC(=O)C1(C(CC2C1(CC(C3(C2CCC4=CC(=O)C=CC43C)F)O)C)C)O
Molecular Formula:
C25H33FO6
Molecular Weight:
448.5 g/mol
Betamethasone 21-propionate
CAS No.: 75883-07-7
Natural Products
VCID: VC0190666
Molecular Formula: C25H33FO6
Molecular Weight: 448.5 g/mol
CAS No. | 75883-07-7 |
---|---|
Product Name | Betamethasone 21-propionate |
Molecular Formula | C25H33FO6 |
Molecular Weight | 448.5 g/mol |
IUPAC Name | [2-[(8S,9R,10S,11S,13S,14S,16S,17R)-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] propanoate |
Standard InChI | InChI=1S/C25H33FO6/c1-5-21(30)32-13-20(29)25(31)14(2)10-18-17-7-6-15-11-16(27)8-9-22(15,3)24(17,26)19(28)12-23(18,25)4/h8-9,11,14,17-19,28,31H,5-7,10,12-13H2,1-4H3/t14-,17-,18-,19-,22-,23-,24-,25-/m0/s1 |
Standard InChIKey | ALINSFFSOAHJII-XGQKBEPLSA-N |
Isomeric SMILES | CCC(=O)OCC(=O)[C@]1([C@H](C[C@@H]2[C@@]1(C[C@@H]([C@]3([C@H]2CCC4=CC(=O)C=C[C@@]43C)F)O)C)C)O |
SMILES | CCC(=O)OCC(=O)C1(C(CC2C1(CC(C3(C2CCC4=CC(=O)C=CC43C)F)O)C)C)O |
Canonical SMILES | CCC(=O)OCC(=O)C1(C(CC2C1(CC(C3(C2CCC4=CC(=O)C=CC43C)F)O)C)C)O |
Synonyms | (11b,16b)-9-Fluoro-11,17-dihydroxy-16-methyl-21-(1-oxopropoxy)pregna-1,4-diene-3,20-dione |
Reference | Andersson, P., et al., J. Pharm. Pharmacol., 36, 763 |
PubChem Compound | 9981101 |
Last Modified | Nov 11 2021 |
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